N-[4-(4-FLUOROBENZAMIDO)PHENYL]ADAMANTANE-1-CARBOXAMIDE

• Molecular Formula: C24H25FN2O2
• Molecular Weight: 392.5g/mol
• IUPAC Name: N-[4-[(4-fluorobenzoyl)amino]phenyl]adamantane-1-carboxamide
• InChI: InChI=1S/C24H25FN2O2/c25-19-3-1-18(2-4-19)22(28)26-20-5-7-21(8-6-20)27-23(29)24-12-15-9-16(13-24)11-17(10-15)14-24/h1-8,15-17H,9-14H2,(H,26,28)(H,27,29)
• InChI Key: CJGFNCYZXKQHNL-UHFFFAOYSA-N
• SMILES: C1C2CC3CC1CC(C2)(C3)C(=O)NC4=CC=C(C=C4)NC(=O)C5=CC=C(C=C5)F

Description

N-[4-(4-FLUOROBENZAMIDO)PHENYL]ADAMANTANE-1-CARBOXAMIDE is a synthetic compound with a molecular formula of C24H25FN2O2 and a molecular weight of 392.466 Da This compound is known for its unique structure, which combines a fluorobenzoyl group with an adamantanecarboxamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of N-[4-(4-FLUOROBENZAMIDO)PHENYL]ADAMANTANE-1-CARBOXAMIDE typically involves the reaction of 4-fluorobenzoyl chloride with 4-aminophenyl-1-adamantanecarboxamide under controlled conditions. The reaction is usually carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction mixture is then purified using techniques such as recrystallization or column chromatography to obtain the desired product .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the synthesis. Additionally, industrial processes may incorporate advanced purification techniques such as high-performance liquid chromatography (HPLC) to ensure the purity of the final product .

Chemical Reactions Analysis

Types of Reactions: N-[4-(4-FLUOROBENZAMIDO)PHENYL]ADAMANTANE-1-CARBOXAMIDE can undergo various chemical reactions